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Compound of Interest

Compound Name: L-Theanine-d5

Cat. No.: B1145705 Get Quote

An In-depth Overview of a Key Internal Standard for Accurate Quantification

L-Theanine-d5 is the deuterium-labeled form of L-Theanine, a naturally occurring amino acid

found predominantly in tea leaves (Camellia sinensis). This isotopically labeled compound

serves as an invaluable tool in analytical chemistry, particularly in the field of pharmacokinetics

and food science. Its primary application is as an internal standard for the precise and accurate

quantification of L-Theanine in various matrices, including plasma, tea extracts, and dietary

supplements, using techniques such as liquid chromatography-tandem mass spectrometry (LC-

MS/MS).[1][2][3] This guide provides a comprehensive technical overview of L-Theanine-d5,

its chemical properties, and its application in a validated analytical methodology.

Core Properties and Chemical Structure
L-Theanine-d5 is structurally identical to L-Theanine, with the exception of five deuterium

atoms replacing the five hydrogen atoms on the N-ethyl group.[1] This mass shift allows for its

differentiation from the unlabeled L-Theanine by a mass spectrometer, while its chemical and

physical properties remain nearly identical, ensuring similar behavior during sample preparation

and chromatographic separation.

Chemical Structure of L-Theanine-d5
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Caption: Chemical structure of L-Theanine-d5.

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of L-Theanine-d5.
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Property Value Source

CAS Number 1217451-85-8 [1]

Molecular Formula C₇H₉D₅N₂O₃

Molecular Weight 179.23 g/mol

Synonyms

L-Theanine-d5 (N-ethyl-d5),

(2S)-2-Amino-5-oxo-5-

(1,1,2,2,2-

pentadeuterioethylamino)penta

noic acid

Isotopic Purity Typically ≥98 atom % D

Physical Form Solid

Experimental Protocol: Quantification of Theanine
in Food Samples using LC-MS/MS
This section details a validated method for the determination of theanine in food products, such

as tea beverages and dietary supplements in capsule or tablet form, using L-Theanine-d5 as

an internal standard.

Reagents and Materials
Methanol (HPLC grade)

Glacial Acetic Acid (reagent grade)

Deionized Water (resistivity ≥ 18 MΩ·cm)

Theanine Reference Standard

L-Theanine-d5 (Internal Standard)

Volumetric flasks (5 mL, 10 mL, 50 mL, 100 mL)

Centrifuge tubes (50 mL)
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Membrane filters (0.22 μm)

Solution Preparation
Internal Standard Stock Solution (approx. 1 mg/mL): Accurately weigh about 10 mg of L-
Theanine-d5 and dissolve it in deionized water in a 10 mL volumetric flask. Store this

solution in a refrigerator and protected from light.

Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution

with deionized water to a final concentration of 100 ng/mL.

Theanine Standard Stock Solution (approx. 1 mg/mL): Accurately weigh about 10 mg of the

theanine reference standard and dissolve it in deionized water in a 10 mL volumetric flask.

Store this solution in a refrigerator and protected from light.

Calibration Curve Standards (1-100 ng/mL): Prepare a series of calibration standards by

diluting the theanine standard stock solution with deionized water to achieve concentrations

ranging from 1 to 100 ng/mL. Each of these standards should also contain the internal

standard at a constant concentration (e.g., 20 ng/mL).

Sample Preparation
Homogenization: Homogenize the food sample.

Extraction: Accurately weigh approximately 1 g of the homogenized sample into a 50 mL

centrifuge tube. Add 30 mL of deionized water.

Sonication: Mix the sample thoroughly and sonicate for 30 minutes at room temperature.

Dilution and Internal Standard Spiking: Add deionized water to bring the final volume to a

known amount. Take 1 mL of this extract and add 1 mL of the internal standard working

solution into a 5 mL volumetric flask. Dilute to the mark with deionized water.

Centrifugation and Filtration: Centrifuge the solution at 3000 ×g for 10 minutes. Filter the

supernatant through a 0.22 μm membrane filter to obtain the final sample solution for

analysis.
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LC-MS/MS Instrumental Conditions
Liquid Chromatograph: A system capable of gradient elution.

Column: A suitable column for the separation of polar compounds, such as a Poroshell 120

EC-C18 (2.7 µm, 3.0 mm i.d. × 15 cm) or equivalent.

Mobile Phase:

Solvent A: 0.1% Glacial Acetic Acid in deionized water.

Solvent B: Methanol.

Ion Source: Positive ion electrospray ionization (ESI+).

Injection Volume: 5 µL.

Experimental Workflow Diagram
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Caption: LC-MS/MS quantification workflow.
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Conclusion
L-Theanine-d5 is an essential tool for researchers, scientists, and drug development

professionals who require accurate and reliable quantification of L-Theanine. Its use as an

internal standard in LC-MS/MS methodologies minimizes the impact of matrix effects and

variations in sample preparation, leading to high-quality analytical data. The detailed protocol

provided in this guide serves as a robust starting point for the development and validation of

analytical methods for L-Theanine in a variety of sample types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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